Cas no 88457-30-1 (Methanone, bis[4-[4-[1-(4-aminophenyl)-1-methylethyl]phenoxy]phenyl]-)

Methanone, bis[4-[4-[1-(4-aminophenyl)-1-methylethyl]phenoxy]phenyl]- structure
88457-30-1 structure
Product Name:Methanone, bis[4-[4-[1-(4-aminophenyl)-1-methylethyl]phenoxy]phenyl]-
CAS No:88457-30-1
MF:C43H40N2O3
MW:632.789311408997
CID:632161
PubChem ID:13879436
Update Time:2025-04-19

Methanone, bis[4-[4-[1-(4-aminophenyl)-1-methylethyl]phenoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanone, bis[4-[4-[1-(4-aminophenyl)-1-methylethyl]phenoxy]phenyl]-
    • bis[4-[4-[2-(4-aminophenyl)propan-2-yl]phenoxy]phenyl]methanone
    • Bis(4-{4-[2-(4-aminophenyl)propan-2-yl]phenoxy}phenyl)methanone
    • 88457-30-1
    • DTXSID50551774
    • SCHEMBL202252
    • Inchi: 1S/C43H40N2O3/c1-42(2,31-9-17-35(44)18-10-31)33-13-25-39(26-14-33)47-37-21-5-29(6-22-37)41(46)30-7-23-38(24-8-30)48-40-27-15-34(16-28-40)43(3,4)32-11-19-36(45)20-12-32/h5-28H,44-45H2,1-4H3
    • InChI Key: ZLNBQPMKZQSZQE-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(C2C=CC(=CC=2)OC2C=CC(=CC=2)C(C)(C)C2C=CC(=CC=2)N)=O)=CC=1)C1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 632.30389314g/mol
  • Monoisotopic Mass: 632.30389314g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 10
  • Complexity: 902
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.6
  • Topological Polar Surface Area: 87.6Ų
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